Cas no 1289164-55-1 (2-trifluoroMethyl-4-Methylthiobenzaldehyde)

• Product Name: 2-trifluoroMethyl-4-Methylthiobenzaldehyde
• CAS No: 1289164-55-1
• MF: C₉H₇F₃OS
• MW: 220.211491823196
• MDL: MFCD24141367
• CID: 2106697
• PubChem ID: 81647511
• Update Time: 2024-11-02

2-trifluoroMethyl-4-Methylthiobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(methylthio)-2-(trifluoromethyl)Benzaldehyde
• DGATVCIIBDMZAZ-UHFFFAOYSA-N
• AK601387
• 4-Methylsulfanyl-2-trifluoromethyl-benzaldehyde
• Benzaldehyde, 4-(methylthio)-2-(trifluoromethyl)-
• CID 81647511
• 2-trifluoroMethyl-4-Methylthiobenzaldehyde
• 4-methylsulfanyl-2-(trifluoromethyl)benzaldehyde
• MFCD24141367
• SCHEMBL1993638
• 4-(methylsulfanyl)-2-(trifluoromethyl)benzaldehyde
• 1289164-55-1
• F21057
• DS-3372
• DA-22150
• AKOS020227302

• MDL： MFCD24141367
• Inchi： 1S/C9H7F3OS/c1-14-7-3-2-6(5-13)8(4-7)9(10,11)12/h2-5H,1H3
• InChI Key： DGATVCIIBDMZAZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C=O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 220.01697050g/mol
• Monoisotopic Mass: 220.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 2.8

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 272.4±40.0 °C(Predicted)

2-trifluoroMethyl-4-Methylthiobenzaldehyde Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes